Cas no 1430115-47-1 (2-Bromo-4-chloro-3-fluorobenzonitrile)

• Product Name: 2-Bromo-4-chloro-3-fluorobenzonitrile
• CAS No: 1430115-47-1
• MF: C₇H₂BrClFN
• MW: 234.452883243561
• CID: 6793224
• PubChem ID: 89499906
• Update Time: 2024-11-04

2-Bromo-4-chloro-3-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14860971
• F85656
• 1430115-47-1
• 2-bromo-4-chloro-3-fluorobenzonitrile
• DA-44840
• 2-Bromo-4-chloro-3-fluorobenzonitrile

• Inchi： 1S/C7H2BrClFN/c8-6-4(3-11)1-2-5(9)7(6)10/h1-2H
• InChI Key： RZFIPXFHCDUXHO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C#N)Cl)F
• SMILES： C1=CC(=C(C(=C1C#N)Br)F)Cl

Computed Properties

• Exact Mass: 232.90432g/mol
• Monoisotopic Mass: 232.90432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles